molecular formula C12H7N3O2S B1261305 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione

5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione

Cat. No. B1261305
M. Wt: 257.27 g/mol
InChI Key: SQWZFLMPDUSYGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione, also known as 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione, is a useful research compound. Its molecular formula is C12H7N3O2S and its molecular weight is 257.27 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione

Molecular Formula

C12H7N3O2S

Molecular Weight

257.27 g/mol

IUPAC Name

5-(quinoxalin-6-ylmethylidene)-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C12H7N3O2S/c16-11-10(18-12(17)15-11)6-7-1-2-8-9(5-7)14-4-3-13-8/h1-6H,(H,15,16,17)

InChI Key

SQWZFLMPDUSYGV-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NC=CN=C2C=C1C=C3C(=O)NC(=O)S3

Pictograms

Irritant

synonyms

5-quinoxalin-6-ylmethylenethiazolidine-2,4-dione
AS 605240
AS-605240
AS605240

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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Following the general method as outlined in Example 1, starting from quinoxaline-6-carbaldehyde (intermediate 55) and thiazolidinedione, the title compound was obtained.
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